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Compound of Interest

Compound Name: Hypnorm

Cat. No.: B1201082

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of a Hypnorm and
midazolam combination to induce surgical anesthesia in mice. The information compiled herein
is intended for use in a controlled research environment by qualified personnel.

Introduction

The combination of Hypnorm, a neuroleptanalgesic agent, and midazolam, a benzodiazepine,
is a well-established method for inducing surgical anesthesia in mice and other laboratory
rodents.[1][2] Hypnorm itself is a mixture of fentanyl, a potent opioid analgesic, and fluanisone,
a butyrophenone neuroleptic.[3][4] While Hypnorm alone provides sedation and analgesia, it
offers poor muscle relaxation.[1][4] The addition of a benzodiazepine like midazolam is crucial
for achieving the level of muscle relaxation required for surgical procedures.[1][3][4] This
combination provides a stable plane of surgical anesthesia for a moderate duration.[2][3][4]

Data Presentation: Dosages and Effects

The following table summarizes the recommended dosages and expected effects of the
Hypnorm-midazolam combination for mice. It is important to note that dosages may need to be
adjusted based on the specific strain, age, and health status of the mice.
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Experimental Protocols

Protocol 1: Anesthesia with Separately Prepared
Hypnorm and Midazolam

This protocol is adapted from standard veterinary guidelines and research practices.[3][4]

Materials:

¢ Hypnorm® solution (Fentanyl citrate 0.315 mg/mL, Fluanisone 10 mg/mL)

e Midazolam solution (5 mg/mL)
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Sterile Water for Injection

Sterile 1 mL syringes with 25-27 gauge needles

Heating pad

Ophthalmic ointment
Procedure:
e Animal Preparation:
o Accurately weigh the mouse to determine the precise drug dosage.
o Place the mouse in a quiet and clean environment to minimize stress.
e Anesthetic Preparation:

o To prepare a single injectable solution, both Hypnorm® and Midazolam (5 mg/mL) must
be diluted.[2][3][4]

o Dilute each drug with an equal volume of Water for Injection before mixing them.[2][3][4]

o The resulting mixture will contain 1.25 mg/mL midazolam, 2.5 mg/mL fluanisone, and
0.079 mg/mL fentanyl citrate.[2][3]

e Administration:

o Administer the prepared anesthetic solution via intraperitoneal (IP) injection.

o The recommended injection volume for mice is 10 ml/kg of the final mixture.[3]
e Induction and Monitoring:

o Anesthesia induction is typically rapid.

o Monitor the animal closely for the loss of the righting reflex to confirm the onset of
anesthesia.
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o Assess the depth of anesthesia by checking for the absence of a pedal withdrawal reflex
(toe pinch).

o Apply ophthalmic ointment to the eyes to prevent corneal drying.

o Maintain the mouse's body temperature using a heating pad.

e Recovery:
o Place the mouse in a clean, warm cage for recovery.
o Monitor the animal until it is fully ambulatory.

o The effects of midazolam can last for several hours, and a prolonged recovery time may
be observed.[1]

Protocol 2: Alternative Single Injection Mixture

This protocol provides an alternative dilution for a single injection.[5]
Mixture Preparation:

o Combine one part Hypnorm®, one part midazolam (5 mg/mL initial concentration), and two
parts Water for Injection.

Administration:

o Administer 10.0 mL/kg of this mixture via intraperitoneal (IP) injection.[5]

Protocol 3: Fentanyl, Fluanisone, and Midazolam (FFM)
Mixture for Prolonged Anesthesia

This combination is reported to provide stable hemodynamics for several hours.[4]
Dosage:
e Fentanyl: 3.313 mg/kg

e Fluanisone: 104.8 mg/kg
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e Midazolam: 52.42 mg/kg
Administration:
o Administer via intraperitoneal (IP) injection.

Mandatory Visualization

The following diagram illustrates the general experimental workflow for inducing anesthesia in
mice using the Hypnorm-midazolam combination.

Click to download full resolution via product page

Caption: Experimental workflow for Hypnorm-midazolam anesthesia in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Hypnorm-
Midazolam Anesthetic Combination in Mice]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201082#hypnorm-midazolam-combination-dosage-
for-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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